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Compound of Interest

Compound Name: Methyl 2-(2-pyrimidyl)acetate

Cat. No.: B1315466 Get Quote

Technical Guide: Methyl 2-(pyrimidin-2-yl)acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-(pyrimidin-2-yl)acetate is a heterocyclic compound belonging to the pyrimidine class

of molecules. Pyrimidine derivatives are of significant interest in medicinal chemistry and drug

development due to their wide range of biological activities. This technical guide provides a

comprehensive overview of the chemical identity, properties, synthesis, and potential biological

relevance of Methyl 2-(pyrimidin-2-yl)acetate, presenting data in a structured format for easy

reference and comparison.

Chemical Identity and Synonyms
The nomenclature and identification of a compound are crucial for accurate scientific

communication and research.

IUPAC Name: methyl 2-(pyrimidin-2-yl)acetate

CAS Number: 60561-50-4
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Synonym Source

Methyl 2-(2-pyrimidyl)acetate Common Name

methyl pyrimidin-2-ylacetate Alternative IUPAC Spelling

Physicochemical Properties
Understanding the physicochemical properties of a compound is fundamental for its application

in experimental settings and for predicting its behavior in biological systems.

Property Value Source

Molecular Formula C₇H₈N₂O₂ -

Molecular Weight 152.15 g/mol -

Appearance Not specified -

Boiling Point Not specified -

Melting Point Not specified -

Solubility Not specified -

Note: Specific experimental data for the physicochemical properties of Methyl 2-(pyrimidin-2-

yl)acetate are not readily available in the public domain. The data presented are calculated or

inferred from its chemical structure.

Experimental Protocols: Synthesis
The following is a detailed methodology for the synthesis of a structurally related compound,

Methyl N-(pyrimidin-2-yl)glycinate, which can be adapted for the synthesis of Methyl 2-

(pyrimidin-2-yl)acetate. This solid-phase synthesis approach offers advantages in purification

and handling.

Synthesis of Methyl N-(pyrimidin-2-yl)glycinate

Materials:
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Merrifield resin (2% crosslinked with divinylbenzene)

N,N-Dimethylformamide (DMF)

Methanol (MeOH)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Triethylamine (TEA)

2-Chloropyrimidine

Diisopropylethylamine (DIEA)

Sodium methoxide (MeONa) in MeOH

Tetrahydrofuran (THF)

Procedure:

Resin Swelling: Swell the Merrifield resin in DMF.

Glycine Immobilization: React the swollen resin with a protected glycine derivative.

Deprotection: Suspend the resin in a 1:1 mixture of TFA and DCM at room temperature for

30 minutes to remove the protecting group.

Washing: Wash the resin sequentially with a 1:1 DCM-DMF mixture, DCM, MeOH, a 1:10

TEA-CHCl₃ mixture, and finally with MeOH.

N-Arylation: Heat the dried resin in a DMF solution containing 2-chloropyrimidine and DIEA

at 90°C for at least 15 hours. Monitor the reaction for completion using a ninhydrin test (a

negative test indicates completion).

Washing: Wash the resin successively with DMF and DCM and then dry.
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Cleavage: Reflux the resin in a 4:1 mixture of THF-MeOH in the presence of sodium

methoxide for 6 hours to cleave the product from the resin.

Work-up: Filter the resin and wash it with THF and MeOH. Evaporate the combined filtrates

to obtain the crude product.

Purification: The crude product can be purified using standard techniques such as column

chromatography.

Logical Workflow for the Synthesis
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Methyl N-(pyrimidin-2-yl)glycinate
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Click to download full resolution via product page

To cite this document: BenchChem. ["Methyl 2-(2-pyrimidyl)acetate" IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315466#methyl-2-2-pyrimidyl-acetate-iupac-name-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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